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molecular formula C13H21N5O3S B8562931 1-Butanesulfonamide, 2-ethyl-2-(((7-methyl(1,2,4)triazolo(1,5-b)pyridazin-6-yl)oxy)methyl)- CAS No. 152537-59-2

1-Butanesulfonamide, 2-ethyl-2-(((7-methyl(1,2,4)triazolo(1,5-b)pyridazin-6-yl)oxy)methyl)-

Cat. No. B8562931
CAS RN: 152537-59-2
M. Wt: 327.41 g/mol
InChI Key: OQGLMJWGJNCHNA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05389633

Procedure details

To a solution of 1.38 g of 3-(N,N-dimethylamino-methylene)aminosulfonyl-2,2-diethyl-1-propanol in 30 ml of tetrahydrofuran was added 0.23 g of 60% sodium hydride in oil and the mixture was stirred at room temperature for 1 hour. To this reaction mixture was added 0.74 g of 6-chloro-7-methyl[1,2,4]triazolo[1,5-b]pyridazine and the mixture was refluxed with stirring for 1 hour. After cooling, the reaction mixture was adjusted to pH 6 with 1N-hydrochloric acid and extracted with ethyl acetate-tetrahydrofuran (1:1). The extract was washed with water and dried and the solvent was distilled off. To the residue was added 14 ml of 6N-hydrochloric acid and the mixture was stirred at 110° C. for 30 minutes. After cooling, 100 ml of water was added to the reaction mixture and the resulting crystals were recovered by filtration and recrystallized from methanol to provide 1.16 g of the title compound. m.p. 208°-209° C.
Name
3-(N,N-dimethylamino-methylene)aminosulfonyl-2,2-diethyl-1-propanol
Quantity
1.38 g
Type
reactant
Reaction Step One
Name
sodium hydride
Quantity
0.23 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
30 mL
Type
solvent
Reaction Step One
Name
6-chloro-7-methyl[1,2,4]triazolo[1,5-b]pyridazine
Quantity
0.74 g
Type
reactant
Reaction Step Two
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
CN(C=[N:5][S:6]([CH2:9][C:10]([CH2:15][CH3:16])([CH2:13][CH3:14])[CH2:11][OH:12])(=[O:8])=[O:7])C.[H-].[Na+].Cl[C:20]1[C:21]([CH3:29])=[CH:22][C:23]2[N:24]([N:26]=[CH:27][N:28]=2)[N:25]=1.Cl>O1CCCC1>[CH2:15]([C:10]([CH2:13][CH3:14])([CH2:9][S:6](=[O:7])(=[O:8])[NH2:5])[CH2:11][O:12][C:20]1[C:21]([CH3:29])=[CH:22][C:23]2[N:24]([N:26]=[CH:27][N:28]=2)[N:25]=1)[CH3:16] |f:1.2|

Inputs

Step One
Name
3-(N,N-dimethylamino-methylene)aminosulfonyl-2,2-diethyl-1-propanol
Quantity
1.38 g
Type
reactant
Smiles
CN(C)C=NS(=O)(=O)CC(CO)(CC)CC
Name
sodium hydride
Quantity
0.23 g
Type
reactant
Smiles
[H-].[Na+]
Name
tetrahydrofuran
Quantity
30 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
6-chloro-7-methyl[1,2,4]triazolo[1,5-b]pyridazine
Quantity
0.74 g
Type
reactant
Smiles
ClC=1C(=CC=2N(N1)N=CN2)C
Step Three
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at room temperature for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the mixture was refluxed
STIRRING
Type
STIRRING
Details
with stirring for 1 hour
Duration
1 h
TEMPERATURE
Type
TEMPERATURE
Details
After cooling
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate-tetrahydrofuran (1:1)
WASH
Type
WASH
Details
The extract was washed with water
CUSTOM
Type
CUSTOM
Details
dried
DISTILLATION
Type
DISTILLATION
Details
the solvent was distilled off
ADDITION
Type
ADDITION
Details
To the residue was added 14 ml of 6N-hydrochloric acid
STIRRING
Type
STIRRING
Details
the mixture was stirred at 110° C. for 30 minutes
Duration
30 min
TEMPERATURE
Type
TEMPERATURE
Details
After cooling
ADDITION
Type
ADDITION
Details
100 ml of water was added to the reaction mixture
FILTRATION
Type
FILTRATION
Details
the resulting crystals were recovered by filtration
CUSTOM
Type
CUSTOM
Details
recrystallized from methanol

Outcomes

Product
Details
Reaction Time
 1 h
Name
title compound
Type
product
Smiles
C(C)C(COC=1C(=CC=2N(N1)N=CN2)C)(CS(N)(=O)=O)CC
Measurements
Type Value Analysis
AMOUNT: MASS 1.16 g
YIELD: CALCULATEDPERCENTYIELD 80.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.